swertiapunimarin
swertiapunimarin
Brand Name:
Vulcanchem
CAS No.:
151140-40-8
VCID:
VC0132277
InChI:
InChI=1S/C22H32O14/c1-2-8-9-3-4-31-19(30)10(9)6-32-20(8)36-22-18(29)16(27)14(25)12(35-22)7-33-21-17(28)15(26)13(24)11(5-23)34-21/h2,6,8-9,11-18,20-29H,1,3-5,7H2/t8-,9+,11-,12-,13-,14-,15+,16+,17-,18-,20+,21-,22+/m1/s1
SMILES:
C=CC1C2CCOC(=O)C2=COC1OC3C(C(C(C(O3)COC4C(C(C(C(O4)CO)O)O)O)O)O)O
Molecular Formula:
C22H32O14
Molecular Weight:
520.5 g/mol
swertiapunimarin
CAS No.: 151140-40-8
Main Products
VCID: VC0132277
Molecular Formula: C22H32O14
Molecular Weight: 520.5 g/mol
| CAS No. | 151140-40-8 |
|---|---|
| Product Name | swertiapunimarin |
| Molecular Formula | C22H32O14 |
| Molecular Weight | 520.5 g/mol |
| IUPAC Name | (3S,4R,4aS)-4-ethenyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-4,4a,5,6-tetrahydro-3H-pyrano[3,4-c]pyran-8-one |
| Standard InChI | InChI=1S/C22H32O14/c1-2-8-9-3-4-31-19(30)10(9)6-32-20(8)36-22-18(29)16(27)14(25)12(35-22)7-33-21-17(28)15(26)13(24)11(5-23)34-21/h2,6,8-9,11-18,20-29H,1,3-5,7H2/t8-,9+,11-,12-,13-,14-,15+,16+,17-,18-,20+,21-,22+/m1/s1 |
| Standard InChIKey | LILOLDYAQAFVGN-DFOQSZTGSA-N |
| Isomeric SMILES | C=C[C@@H]1[C@@H]2CCOC(=O)C2=CO[C@H]1O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O)O |
| SMILES | C=CC1C2CCOC(=O)C2=COC1OC3C(C(C(C(O3)COC4C(C(C(C(O4)CO)O)O)O)O)O)O |
| Canonical SMILES | C=CC1C2CCOC(=O)C2=COC1OC3C(C(C(C(O3)COC4C(C(C(C(O4)CO)O)O)O)O)O)O |
| Synonyms | 6'-O-glucopyranosyl-sweroside 6'-O-glucopyranosylsweroside swertiapunimarin |
| PubChem Compound | 192515 |
| Last Modified | Nov 11 2021 |
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